Cas no 38258-74-1 (1-isocyanato-4-methylcyclohexane)

1-Isocyanato-4-methylcyclohexane is a cycloaliphatic isocyanate used in the synthesis of polyurethanes and other specialty polymers. Its saturated cyclohexane ring structure enhances resistance to UV degradation and yellowing, making it suitable for coatings and adhesives requiring long-term stability. The methyl substituent influences reactivity and steric effects, allowing tailored crosslinking densities in polymer formulations. This compound exhibits lower volatility compared to linear aliphatic isocyanates, improving handling safety. It is commonly employed in high-performance applications where optical clarity, chemical resistance, and weatherability are critical. Compatibility with various polyols enables versatile use in elastomers, sealants, and industrial coatings. Proper storage under anhydrous conditions is essential to prevent premature polymerization.
1-isocyanato-4-methylcyclohexane structure
38258-74-1 structure
Product Name:1-isocyanato-4-methylcyclohexane
CAS No:38258-74-1
MF:C8H13NO
MW:139.194922208786
MDL:MFCD09751039
CID:54843
PubChem ID:11423635
Update Time:2025-10-13

1-isocyanato-4-methylcyclohexane Chemical and Physical Properties

Names and Identifiers

    • 4-Methylcyclohexyl isocyanate
    • Isocyanic acid 4-methylcyclohexyl ester
    • 1-Isocyanato-4-methyl-cyclohexane
    • TRANS-4-METHYLCYCLOHEXYL ISOCYANATE
    • 4-methylcyclohexanisocyanate
    • trans-4-methylcyclohexyl-isocyanate
    • 1-isocyanato-4-methylcyclohexane
    • (1s,4s)-1-isocyanato-4-methylcyclohexane
    • SY003166
    • CS-0165185
    • AKOS006294831
    • UZ65NY8J3J
    • trans-4-methycyclohexyl isocyanate
    • MFCD06411231
    • SCHEMBL1493050
    • EN300-272515
    • J-018668
    • trans-1-Isocyanato-4-methylcyclohexane
    • Cyclohexane, 1-isocyanato-4-methyl-, trans-
    • cis-4-Methylcyclohexylisocyanate
    • 3P79HS8WQB
    • BCP28367
    • AMY37145
    • trans-4-methylcyclohexylisocyanate
    • SWSXEZOUBBVKCO-UHFFFAOYSA-N
    • Isocyanic acid, 4-methylcyclohexyl ester, cis-
    • AKOS010079089
    • Isocyanic acid trans-4-methylcyclohexyl ester
    • EN300-322309
    • J-525024
    • FT-0651265
    • Isocyanic acid, 4-methylcyclohexyl ester, trans-
    • SCHEMBL1992984
    • SWSXEZOUBBVKCO-ZKCHVHJHSA-N
    • 4-methyl cyclohexyl isocyanate
    • trans-4-methyl cyclohexyl isocyanate
    • 4-methylcyclohexylisocyanate
    • 1-Isocyanato-4-methyl-cyclohexane;trans-4-Methylcyclohexylisocyanate
    • AC-2126
    • 32175-00-1
    • 1-Isocyanato-4-methylcyclohexane, trans-
    • 38258-74-1
    • (1s,4s)-1-isocyanato-4-methylcyclohexane (Glimepiride Impurity)
    • AS-10953
    • A5790
    • A824085
    • (1r,4r)-1-isocyanato-4-methylcyclohexane
    • trans-4-Methyl-cyclohexyl isocyanate
    • 1-Isocyanato-4-methylcyclohexane, cis-
    • DTXSID201249152
    • DTXSID00954039
    • FT-0639009
    • SCHEMBL13243289
    • Rel-(1s,4s)-1-isocyanato-4-methylcyclohexane
    • 32175-01-2
    • 4-methylcyclohexylisocyanat
    • MDL： MFCD09751039
    • Inchi： 1S/C8H13NO/c1-7-2-4-8(5-3-7)9-6-10/h7-8H,2-5H2,1H3
    • InChI Key： SWSXEZOUBBVKCO-UHFFFAOYSA-N
    • SMILES： O=C=NC1CCC(C)CC1

Computed Properties

  • Exact Mass: 139.10000
  • Monoisotopic Mass: 139.099714038g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 1
  • Complexity: 141
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3
  • Topological Polar Surface Area: 29.4Ų

Experimental Properties

  • Density: 1.04
  • Boiling Point: 182 ºC
  • Flash Point: 60 ºC
  • Refractive Index: 1.518
  • PSA: 29.43000
  • LogP: 1.90090

1-isocyanato-4-methylcyclohexane Security Information

1-isocyanato-4-methylcyclohexane Customs Data

  • HS CODE：2929109000
  • Customs Data：

    China Customs Code:

    2929109000

    Overview:

    2929109000. Other isocyanates. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2929109000. other isocyanates. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

1-isocyanato-4-methylcyclohexane Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-272515-0.05g
1-isocyanato-4-methylcyclohexane
 38258-74-1 95%
0.05g
 $46.0 2023-11-13
Enamine
EN300-272515-0.1g
1-isocyanato-4-methylcyclohexane
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 38258-74-1 95%
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 $51.0 2023-11-13
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EN300-272515-0.5g
1-isocyanato-4-methylcyclohexane
 38258-74-1 95%
0.5g
 $53.0 2023-11-13
Enamine
EN300-272515-1.0g
1-isocyanato-4-methylcyclohexane
 38258-74-1
1g
 $0.0 2023-06-07
Enamine
EN300-272515-2.5g
1-isocyanato-4-methylcyclohexane
 38258-74-1 95%
2.5g
 $113.0 2023-11-13
Enamine
EN300-272515-5.0g
1-isocyanato-4-methylcyclohexane
 38258-74-1
5.0g
 $62.0 2023-03-01
Enamine
EN300-272515-10.0g
1-isocyanato-4-methylcyclohexane
 38258-74-1
10.0g
 $80.0 2023-03-01
Enamine
EN300-272515-1g
1-isocyanato-4-methylcyclohexane
 38258-74-1 95%
1g
 $55.0 2023-11-13
Enamine
EN300-272515-5g
1-isocyanato-4-methylcyclohexane
 38258-74-1 95%
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 $206.0 2023-11-13

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